Cas no 59970-59-1 (Propanoic acid,3-mercapto-, 2-mercaptoethyl ester)

Propanoic acid,3-mercapto-, 2-mercaptoethyl ester structure
59970-59-1 structure
Product Name:Propanoic acid,3-mercapto-, 2-mercaptoethyl ester
CAS No:59970-59-1
MF:C5H10O2S2
MW:166.261699199677
CID:375388
PubChem ID:108865
Update Time:2025-04-19

Propanoic acid,3-mercapto-, 2-mercaptoethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-mercapto-, 2-mercaptoethyl ester
    • 2-mercaptoethyl 3-mercaptopropionate
    • 2-sulfanylethyl 3-sulfanylpropanoate
    • DTXSID6069371
    • 2-MERCAPTOETHYL 3-MERCAPTOPROPANOATE
    • 8V9N8F2RP4
    • 59970-59-1
    • SCHEMBL3517702
    • Propanoic acid, 3-mercapto-, 2-mercaptoethyl ester
    • NS00034275
    • EINECS 262-003-5
    • UNII-8V9N8F2RP4
    • Inchi: 1S/C5H10O2S2/c6-5(1-3-8)7-2-4-9/h8-9H,1-4H2
    • InChI Key: ROKHJQGWQDMQSQ-UHFFFAOYSA-N
    • SMILES: SCCC(=O)OCCS

Computed Properties

  • Exact Mass: 166.0123
  • Monoisotopic Mass: 166.01222190g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Topological Polar Surface Area: 28.3Ų

Experimental Properties

  • PSA: 26.3
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